Cas no 898368-30-4 (2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol)

The compound 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is a structurally complex heterocyclic molecule featuring a triazolothiazole core with multiple functional groups. Its key advantages include a well-defined piperazine moiety, which may enhance binding affinity in pharmacological applications, and a nitrophenyl group that could contribute to electronic modulation. The presence of both methoxy and hydroxyl substituents suggests potential solubility and reactivity benefits. This compound's multi-functional architecture makes it a candidate for further study in medicinal chemistry, particularly in the development of receptor-targeted agents. Its precise physicochemical and biological properties would require empirical characterization.
2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol structure
898368-30-4 structure
Product Name:2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
CAS No:898368-30-4
MF:C24H26N6O4S
MW:494.566043376923
CID:5481696
Update Time:2025-10-31

2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-5-[[4-(4-methoxyphenyl)piperazin-1-yl]-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
    • 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol
    • Inchi: 1S/C24H26N6O4S/c1-3-20-25-24-29(26-20)23(31)22(35-24)21(16-4-6-18(7-5-16)30(32)33)28-14-12-27(13-15-28)17-8-10-19(34-2)11-9-17/h4-11,21,31H,3,12-15H2,1-2H3
    • InChI Key: HQUMPICVTGXLKW-UHFFFAOYSA-N
    • SMILES: N1=C(CC)N=C2SC(C(N3CCN(C4=CC=C(OC)C=C4)CC3)C3=CC=C([N+]([O-])=O)C=C3)=C(O)N12

2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>

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Additional information on 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 898368-30-4 and Product Name: 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol

The compound in question, identified by the CAS number 898368-30-4, is a highly specialized molecule with a complex structural framework. Its systematic name, 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, underscores its intricate chemical composition and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in the field of pharmaceutical research.

At the core of this compound's structure lies a fused heterocyclic system comprising a triazolo[3,2-b]thiazole core. This particular scaffold has garnered significant attention in recent years due to its ability to modulate various biological pathways. The triazolo[3,2-b]thiazole moiety is known for its structural stability and versatility in drug design, often serving as a key component in the development of novel therapeutic agents.

The presence of an ethyl group at the 2-position and a complex piperazin-1-yl(4-nitrophenyl)methyl substituent at the 5-position further enhances the compound's pharmacological potential. These functional groups contribute to its interactions with biological targets, making it a promising candidate for further investigation. The 4-methoxyphenyl moiety is particularly noteworthy, as methoxy-substituted aromatic rings are frequently found in bioactive molecules due to their ability to influence electronic properties and binding affinity.

In recent years, there has been a growing interest in heterocyclic compounds for their role in pharmaceutical development. The triazolo[3,2-b][1,3]thiazole scaffold has been extensively studied for its potential applications in treating various diseases, including neurological disorders and infectious diseases. For instance, derivatives of this scaffold have shown promise in preclinical studies as modulators of neurotransmitter systems, highlighting the therapeutic relevance of compounds like the one described here.

The nitrophenyl group within the molecule adds another layer of complexity and functionality. Nitroaromatic compounds are known for their diverse biological activities, ranging from antimicrobial to anti-inflammatory effects. The specific arrangement of the nitro group in this compound may contribute to unique pharmacological properties that distinguish it from other analogs.

From a synthetic chemistry perspective, the preparation of such a complex molecule presents significant challenges. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate heterocyclic systems like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions have enabled chemists to assemble these molecules with high precision and yield.

The compound's potential biological activity has not gone unnoticed by researchers. Preliminary studies suggest that it may interact with specific enzymes or receptors involved in disease pathways. While detailed pharmacological data is still limited, these early findings are encouraging and warrant further investigation. The combination of structural features such as the triazolo[3,2-b]thiazole core and the various substituents makes this compound a fascinating subject for medicinal chemistry research.

In conclusion, the compound with CAS number 898368-30-4, named 2-ethyl-5-{4-(4-methoxyphenyl)piperazin-1-yl(4-nitrophenyl)methyl}-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups position it as a promising candidate for future drug development. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see more innovative therapies emerge based on similar molecular frameworks.

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